N1-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)-N2-(2,2,2-trifluoroethyl)oxalamide

• IUPAC Name: N-[[1-(2-methylsulfanylpyridine-3-carbonyl)piperidin-4-yl]methyl]-N'-(2,2,2-trifluoroethyl)oxamide
• InChI: InChI=1S/C17H21F3N4O3S/c1-28-15-12(3-2-6-21-15)16(27)24-7-4-11(5-8-24)9-22-13(25)14(26)23-10-17(18,19)20/h2-3,6,11H,4-5,7-10H2,1H3,(H,22,25)(H,23,26)
• InChI Key: IPUMLCFXZFQUJQ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=N1)C(=O)N2CCC(CC2)CNC(=O)C(=O)NCC(F)(F)F
• Molecular Formula: C17H21F3N4O3S
• Molecular Weight: 418.4 g/mol

Description

N1-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)-N2-(2,2,2-trifluoroethyl)oxalamide is a useful research compound. Its molecular formula is C17H21F3N4O3S and its molecular weight is 418.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research into the synthesis and properties of nicotinic acid derivatives, including those containing piperidine and methylthio groups, is foundational in understanding the chemical behavior and potential applications of such compounds. For instance, studies on the synthesis of nicotinic acid derivatives reveal insights into spin-labeled analogs of nicotinamide, indicating applications in probing biological systems through magnetic resonance (Lifshits et al., 1976).

Molecular Dynamics and Corrosion Inhibition

Quantum chemical and molecular dynamic simulation studies of piperidine derivatives highlight their potential in predicting inhibition efficiencies on the corrosion of metals. This line of research demonstrates the versatility of such compounds in applications beyond pharmacology, possibly including material science and corrosion prevention (Kaya et al., 2016).

Metabolic Enzyme Inhibition

Research into nicotinamide N-methyltransferase (NNMT), an enzyme that methylates nicotinamide using S-adenosylmethionine, uncovers potential therapeutic applications. Compounds inhibiting NNMT could be relevant in treating diseases associated with NNMT overexpression, such as obesity, diabetes, and various cancers (Policarpo et al., 2019).

Adsorption Behavior and Surface Interaction

Studies on the adsorption behavior of nicotinamide derivatives on metal surfaces offer insights into their potential use in corrosion inhibition, further emphasizing the broad applicability of these compounds in both biomedical and industrial contexts (Chakravarthy et al., 2014).